Cas no 105798-74-1 (Clitocine)

• Product Name: Clitocine
• CAS No: 105798-74-1
• Molecular Formula: C₉H₁₃N₅O₆
• Molecular Weight: 287.229421377182
• CID: 163884
• PubChem ID: 129111

Clitocine Properties

Names and Identifiers

• b-D-Ribofuranosylamine,N-(6-amino-5-nitro-4-pyrimidinyl)-
• N-(6-Amino-5-nitro-4-pyrimidinyl)-β-D-ribofuranosylamine
• β-D-Ribofuranosylamine, N-(6-amino-5-nitro-4-pyrimidinyl)-
• 6-Amino-5-nitro-4-(ribofuranosylamino)pyrimidine
• beta-D-Ribofuranosylamine, N-(6-amino-5-nitro-4-pyrimidinyl)-
• Clitocine
• N-(6-amino-5-nitropyrimidin-4-yl)-beta-D-ribofuranosylamine
• N-(6-Amino-5-nitro-4-pyrimidinyl)-beta-D-ribofuranosylamine
• β-D-Ribofuranosylamine, N-(6-amino-5-nitro-4- pyrimidinyl)-
• b-D-RibofuranosylaMine, N-(6-aMino-5-nitro-4-pyriMidinyl)-
• AKOS040751216
• PD157030
• 6-amino-5-nitro-4-(beta-d-ribo-furanosylamino) pyrimidine
• (2R,3R,4S,5R)-2-(6-amino-5-nitropyrimidin-4-ylamino)-5-(hydroxymethyl)-tetrahydrofuran-3,4-diol
• 9Z4QXQ98QW
• F82267
• SCHEMBL182039
• BDBM50100587
• 105798-74-1
• HY-118341
• (2R,3R,4S,5R)-2-[(6-amino-5-nitropyrimidin-4-yl)amino]-5-(hydroxymethyl)oxolane-3,4-diol
• (2R,3R,4S,5R)-2-(6-Amino-5-nitro-pyrimidin-4-ylamino)-5-hydroxymethyl-tetrahydro-furan-3,4-diol
• DTXSID30909739
• UNII-9Z4QXQ98QW
• CHEMBL304179
• CHEBI:178144
• 2-(6-Amino-5-nitro-pyrimidin-4-ylamino)-5-hydroxymethyl-tetrahydro-furan-3,4-diol
• Q16949273
• MS-24099
• CS-0065721
• starbld0000883
• 6-Amino-5-nitro-4-imino-b-D-ribofuranosylpyrimidine
• N-(6-Amino-5-nitro-4-pyrimidinyl)-b-D-ribofuranosylamine, 9CI
• 2-[(6-amino-5-nitropyrimidin-4-yl)amino]-5-(hydroxymethyl)oxolane-3,4-diol
• SCHEMBL14003840
• A848860
• N-(6-Amino-5-nitro-4-pyrimidinyl)-beta-D-ribofuranosylamine;(2R,3R,4S,5R)-2-(6-amino-5-nitropyrimidin-4-ylamino)-5-(hydroxymethyl)-tetrahydrofuran-3,4-diol
• DB-222748

• InChIKey： OHEMBWZZEKCBAS-UUOKFMHZSA-N
• Inchi： 1S/C9H13N5O6/c10-7-4(14(18)19)8(12-2-11-7)13-9-6(17)5(16)3(1-15)20-9/h2-3,5-6,9,15-17H,1H2,(H3,10,11,12,13)/t3-,5-,6-,9-/m1/s1
• SMILES： O1[C@H]([C@@H]([C@@H]([C@H]1CO)O)O)NC1C(=C(N)N=CN=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 287.087
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 3
• Monoisotopic Mass: 287.087
• Heavy Atom Count: 20
• Complexity: 354
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.4
• Topological Polar Surface Area: 180A^2

Experimental Properties

• LogP: -1.00470
• PSA: 179.57000
• Refractive Index: 1.771
• Boiling Point: 702.4°C at 760 mmHg
• Melting Point: 180 °C (decomposition)
• Flash Point: 378.6°C
• Solubility: Slightly soluble (10 g/l) (25 º C),
• Density: 1.820±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Glycosylamines